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Compound of Interest

Compound Name: ONO-TR-772

Cat. No.: B15587138

ONO-TR-772 Technical Support Center

This technical support center provides researchers, scientists, and drug development
professionals with best practices for storing and handling ONO-TR-772, along with
troubleshooting guides and frequently asked questions to ensure experimental success.

Best Practices for Storage and Handling

Proper storage and handling of ONO-TR-772 are critical for maintaining its stability and
ensuring the reproducibility of experimental results.

Q: How should I store ONO-TR-772 upon receipt?

A: ONO-TR-772 is shipped at room temperature in the continental US, though this may vary for
other locations.[1] Upon receipt, it is crucial to store the compound under the appropriate
conditions to ensure its long-term stability. For the compound in its solid (powder) form, storage
at -20°C is recommended for up to 3 years, or at 4°C for up to 2 years.[1]

Q: What are the recommended storage conditions for ONO-TR-772 stock solutions?

A: Once ONO-TR-772 is in a solvent, its storage requirements change. For stock solutions, it is
recommended to store them at -80°C for a period of up to 6 months.[1] Alternatively, they can
be stored at -20°C for up to 1 month.[1] Adhering to these temperature and time guidelines is
essential to prevent degradation of the compound.
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Storage Condition Summary

Form Storage Temperature Shelf Life
Powder -20°C 3 years
Powder 4°C 2 years

In Solvent -80°C 6 months
In Solvent -20°C 1 month

Troubleshooting Guide

This guide addresses specific issues that users may encounter during their experiments with
ONO-TR-772.

Q: I'm having trouble dissolving ONO-TR-772.

A: ONO-TR-772 has low aqueous solubility (<5 uM).[2] For in vitro experiments, Dimethyl
sulfoxide (DMSO) is a recommended solvent, with a solubility of 100 mg/mL (208.36 mM).[1] To
aid dissolution, consider the following steps:

e Use fresh DMSO: DMSO is hygroscopic and absorbed water can impact solubility. Always
use newly opened DMSO.[1]

o Apply heat and sonication: Gentle warming to 60°C and ultrasonication can significantly aid
in dissolving the compound.[1]

Q: My experimental results are inconsistent.

A: Inconsistent results can stem from several factors related to the handling of ONO-TR-772.
Consider the following:

e Improper storage: Verify that the compound and any stock solutions have been stored at the
correct temperatures and within their recommended shelf life. Degradation due to improper
storage is a common cause of variability.

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/product/b15587138?utm_src=pdf-body
https://www.benchchem.com/product/b15587138?utm_src=pdf-body
https://www.benchchem.com/product/b15587138?utm_src=pdf-body
https://pubs.acs.org/doi/full/10.1021/acsmedchemlett.5c00215
https://www.medchemexpress.com/ono-tr-772.html
https://www.medchemexpress.com/ono-tr-772.html
https://www.medchemexpress.com/ono-tr-772.html
https://www.benchchem.com/product/b15587138?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15587138?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

 Inaccurate dilutions: Ensure that your dilution calculations are correct and that you are using
calibrated pipettes.

o Freeze-thaw cycles: Minimize the number of freeze-thaw cycles for your stock solutions, as
this can lead to degradation. Aliquoting the stock solution into smaller, single-use volumes is
highly recommended.

Below is a workflow to minimize variability when preparing ONO-TR-772 for experiments.
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Stock Solution Preparation

( )

Store Solid at

-20°C or 4°C

Store Aliquots at
-80°C or -20°C
1

Experimental Use

:

Click to download full resolution via product page

Recommended workflow for preparing ONO-TR-772 solutions.
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Frequently Asked Questions (FAQSs)
Q: What is the mechanism of action of ONO-TR-7727
A: ONO-TR-772 is a selective inhibitor of the TREK (TWIK-related potassium channel) family of

two-pore domain potassium (K2P) channels.[1][3][4] It has a potent inhibitory effect on TREK-1
with an I1Cso of 15 nM.[1][2][5]

Q: What is the molecular formula and weight of ONO-TR-772?

A: The molecular formula of ONO-TR-772 is C26H23CIFN303, and its molecular weight is
479.93 g/mol .[1]

Q: In what types of studies has ONO-TR-772 been used?

A: ONO-TR-772 has been demonstrated to be a valuable in vivo tool compound.[2] It is noted
for its ability to penetrate the central nervous system (CNS) and has shown efficacy in a mouse
model of recognition memory.[1][2][5] This makes it suitable for research into diseases related
to cognitive impairment.[1]

Q: What is the selectivity profile of ONO-TR-7727

A: ONO-TR-772 is highly selective for TREK channels, showing over 10 uM of activity against
other KzP channels, with the exception of TREK-2.[2][5] Broader pharmacology screening has
shown that at 10 pyM, it has minimal off-target effects, with the most significant being at the As
adenosine receptor (84% inhibition, Ki = 0.48 uM) and certain calcium and sodium channels.[2]

The signaling pathway impacted by ONO-TR-772 is outlined below.
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Signaling pathway inhibited by ONO-TR-772.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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